3-(azepan-1-ylsulfonyl)-4-methyl-N-(2-(5-(methylthio)-1,3,4-oxadiazol-2-yl)phenyl)benzamide

• IUPAC Name: 3-(azepan-1-ylsulfonyl)-4-methyl-N-[2-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C23H26N4O4S2/c1-16-11-12-17(15-20(16)33(29,30)27-13-7-3-4-8-14-27)21(28)24-19-10-6-5-9-18(19)22-25-26-23(31-22)32-2/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3,(H,24,28)
• InChI Key: GJGMQJXMDBXLPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C3=NN=C(O3)SC)S(=O)(=O)N4CCCCCC4
• Molecular Formula: C23H26N4O4S2
• Molecular Weight: 486.6 g/mol
• CAS No.: 890595-09-2

Description

3-(azepan-1-ylsulfonyl)-4-methyl-N-(2-(5-(methylthio)-1,3,4-oxadiazol-2-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C23H26N4O4S2 and its molecular weight is 486.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Anticancer Potential : Studies have demonstrated the synthesis of compounds bearing the 1,3,4-oxadiazol moiety, showcasing their moderate to excellent anticancer activity against various cancer cell lines such as breast, lung, colon, and ovarian cancer. This indicates the potential of such compounds, including closely related structures, in cancer treatment research (Ravinaik et al., 2021).

Antimicrobial Activity : Another study highlighted the synthesis of N-substituted derivatives of a related structure, demonstrating moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria. This suggests the potential utility of similar compounds in developing new antimicrobial agents (Khalid et al., 2016).

Chemical Synthesis and Characterization

Novel Synthesis Approaches : Research into the synthesis of phthalazinone and related derivatives, including oxadiazole structures, reveals the diversity of chemical reactions and conditions that can be employed to create complex molecules with potential biological activity. These studies contribute to the broader understanding of synthetic strategies in medicinal chemistry (Mahmoud et al., 2012).

Spectral Analysis and Characterization : Investigations into the spectral properties and structural elucidation of synthesized compounds provide crucial information for the identification and further development of potential therapeutic agents. Such research underscores the importance of comprehensive analytical techniques in the discovery and optimization of new drugs (Sharba et al., 2005).